Cas no 2171738-98-8 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2,3-dihydro-1H-indole-3-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2,3-dihydro-1H-indole-3-carboxylic acid
• CAS No: 2171738-98-8
• MF: C₂₈H₂₆N₂O₅
• MW: 470.516447544098
• CID: 5782405
• PubChem ID: 165550555
• Update Time: 2025-05-26

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2,3-dihydro-1H-indole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1483026
• 2171738-98-8
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-2,3-dihydro-1H-indole-3-carboxylic acid
• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2,3-dihydro-1H-indole-3-carboxylic acid

• Inchi： 1S/C28H26N2O5/c1-2-24(26(31)30-15-22(27(32)33)21-13-7-8-14-25(21)30)29-28(34)35-16-23-19-11-5-3-9-17(19)18-10-4-6-12-20(18)23/h3-14,22-24H,2,15-16H2,1H3,(H,29,34)(H,32,33)
• InChI Key： FWRZECVEVGGWKM-UHFFFAOYSA-N
• SMILES： O(C(NC(CC)C(N1C2C=CC=CC=2C(C(=O)O)C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 470.18417193g/mol
• Monoisotopic Mass: 470.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 780
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2,3-dihydro-1H-indole-3-carboxylic acid

Introduction to 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2,3-dihydro-1H-indole-3-carboxylic Acid (CAS No. 2171738-98-8)

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2,3-dihydro-1H-indole-3-carboxylic acid, identified by its CAS number 2171738-98-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive study in medicinal chemistry. The structural framework of this molecule incorporates several key functional groups, including a fluoren-9-ylmethoxycarbonyl moiety and an indole core, which contribute to its unique chemical properties and reactivity.

The fluoren-9-ylmethoxycarbonyl group is particularly noteworthy as it is often employed in the synthesis of peptide mimetics and other bioactive molecules. This group provides stability to the molecule and enhances its solubility in various solvents, making it suitable for further chemical modifications. Additionally, the presence of an indole ring suggests that this compound may interact with biological targets in a manner similar to other indole-based drugs, which have been widely studied for their pharmacological effects.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that target neurological disorders, cancer, and inflammatory conditions. The indole scaffold is well-known for its role in various pharmacological applications due to its ability to modulate multiple signaling pathways. The incorporation of the fluoren-9-ylmethoxycarbonyl group into the indole core of this compound may enhance its binding affinity and selectivity towards specific biological targets, making it a promising candidate for drug discovery.

The butanoyl side chain in the molecule adds another layer of complexity, potentially influencing the compound's pharmacokinetic properties. Butanoyl derivatives have been explored in various contexts due to their ability to enhance metabolic stability and bioavailability. The combination of these structural elements suggests that 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2,3-dihydro-1H-indole-3-carboxylic acid could exhibit unique pharmacological profiles that make it valuable for therapeutic applications.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The fluorine atom can significantly influence the electronic properties of a molecule, leading to enhanced binding affinity and metabolic stability. The presence of multiple fluorine atoms in the fluorene moiety of this compound may contribute to its high reactivity and potential utility in drug design. Additionally, the methoxycarbonyl group serves as a protecting group for amino functionalities, allowing for selective modifications during synthesis.

The dihydroindole core is another critical feature of this compound, which is known for its role in various natural products and bioactive molecules. Dihydroindoles have been shown to possess anti-inflammatory, analgesic, and anticancer properties. The structural motif present in 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2,3-dihydro-1H-indole-3-carboxylic acid may therefore contribute to its potential therapeutic effects by interacting with specific enzymes or receptors involved in disease pathways.

In conclusion, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2,3-dihydro-1H-indole-3-carboxylic acid (CAS No. 2171738-98-8) is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique combination of functional groups, including the fluoren-9-ylmethoxycarbonyl moiety and indole core, positions it as a promising candidate for further development into novel therapeutic agents. Ongoing research into its biological activity and pharmacological properties continues to expand our understanding of its potential applications in medicine.